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Compound of Interest

Compound Name: N-Acetyl-DL-alanine-d7

Cat. No.: B15556700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of stock solutions of N-
Acetyl-DL-alanine-d7, a deuterated analog of N-Acetyl-DL-alanine. Accurate preparation of

stock solutions is critical for ensuring the reproducibility and reliability of experimental results in

various research applications, including its use as an internal standard in pharmacokinetic and

metabolic studies.

Physicochemical Properties and Storage
A thorough understanding of the physicochemical properties of N-Acetyl-DL-alanine-d7 is

essential for its proper handling and storage, as well as for the preparation of accurate stock

solutions. Key properties are summarized in the table below.
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Property Value Reference

Chemical Formula C₅H₂D₇NO₃ [1][2]

Molecular Weight 138.17 g/mol [2]

Appearance
Typically a solid at room

temperature.
[1]

Solubility

May be soluble in Dimethyl

Sulfoxide (DMSO). Water,

Ethanol, or Dimethylformamide

(DMF) can also be tested.

[1]

Storage (Powder)
3 years at -20°C or 2 years at

4°C.
[1]

Storage (in Solvent)
6 months at -80°C or 1 month

at -20°C.
[1]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of N-Acetyl-DL-alanine-d7.

The concentration can be adjusted as per specific experimental requirements.

Materials:

N-Acetyl-DL-alanine-d7 powder

Dimethyl Sulfoxide (DMSO), anhydrous

Analytical balance

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer
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Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Equilibration: Before opening, allow the vial of N-Acetyl-DL-alanine-d7 powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weighing: Tare the analytical balance with a clean microcentrifuge tube. Carefully weigh the

desired amount of N-Acetyl-DL-alanine-d7 powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh 1.3817 mg of the compound.

Solvent Addition: Add the appropriate volume of DMSO to the microcentrifuge tube

containing the weighed powder. For a 10 mM solution with 1.3817 mg of powder, add 1 mL

of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may be applied if dissolution is slow,

but be cautious of potential degradation if the compound is heat-sensitive. Visually inspect

the solution to ensure there are no undissolved particulates.

Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in amber glass

vials or microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 6

months) or at -20°C for shorter-term storage (up to 1 month)[1].

Calculations for Stock Solution Preparation:

To calculate the mass (m) of N-Acetyl-DL-alanine-d7 required to prepare a stock solution of a

specific molarity (M) and volume (V):

m (in mg) = M (in mol/L) * V (in L) * Molecular Weight (in g/mol ) * 1000 (mg/g)

Example Calculation for 1 mL of a 10 mM Stock Solution:

m = 0.010 mol/L * 0.001 L * 138.17 g/mol * 1000 mg/g = 1.3817 mg
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Experimental Workflow
The following diagram illustrates the key steps in the preparation of the N-Acetyl-DL-alanine-
d7 stock solution.

Preparation Storage

Start Equilibrate Compound to Room Temperature1. Weigh N-Acetyl-DL-alanine-d72. Add Appropriate Volume of Solvent (e.g., DMSO)3. Vortex to Dissolve4. Aliquot into Single-Use Vials5. Store at -20°C or -80°C6. End

Click to download full resolution via product page

Workflow for N-Acetyl-DL-alanine-d7 Stock Solution Preparation.

Safety Precautions
Always handle N-Acetyl-DL-alanine-d7 and solvents in a well-ventilated area, preferably

within a chemical fume hood.

Wear appropriate personal protective equipment, including safety glasses, gloves, and a lab

coat.

Consult the Safety Data Sheet (SDS) for N-Acetyl-DL-alanine-d7 and the chosen solvent

for detailed safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of N-
Acetyl-DL-alanine-d7 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556700#how-to-prepare-stock-solutions-of-n-
acetyl-dl-alanine-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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